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Compound of Interest

Compound Name: 3-(Oxan-4-yl)aniline

Cat. No.: B3089888

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the available spectroscopic and physicochemical
data for the compound 3-(Oxan-4-yl)aniline. The information is compiled from various
chemical databases and is intended to serve as a foundational resource for researchers
engaged in drug discovery and development, chemical synthesis, and materials science.

Physicochemical Properties

3-(Oxan-4-yl)aniline, with the chemical formula C11H1sNO, is an organic compound that
incorporates both an aniline and a tetrahydropyran moiety.[1][2] Below is a summary of its key
physicochemical properties.
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Property Value Source
CAS Number 1202006-13-0 [2][3]
Molecular Formula C11H1sNO [1][2]
Molecular Weight 177.24 g/mol [2]
Monoisotopic Mass 177.11537 Da [1]
NC1=CC=CC(C2CCOCC2)=C
SMILES [2]
1
LRCBWZYCGVEGAR-
InChliKey [1]
UHFFFAOYSA-N
XlogP (predicted) 1.6 [1]
Topological Polar Surface Area
35.25 A2 [2]
(TPSA)
Hydrogen Bond Donors 1 [2]
Hydrogen Bond Acceptors 2 [2]
Rotatable Bonds 1 [2]

Spectroscopic Data

Detailed experimental spectroscopic data for 3-(Oxan-4-yl)aniline is not widely available in the
public domain. The following sections summarize the available predicted and experimental
information.

While experimental mass spectra are not readily available, predicted mass-to-charge ratios
(m/z) for various adducts of 3-(Oxan-4-yl)aniline have been calculated and are presented
below. These predictions are useful for identifying the compound in mass spectrometry
experiments.
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Adduct Predicted m/z
[M+H]* 178.12265
[M+Na]* 200.10459
[M-H]- 176.10809
+ 4 .
[M+NHa]* 195.14919
[M+K]* 216.07853
+H-H2 .
[M+H-H20]* 160.11263
[M+HCOO]~ 222.11357
[M+CHsCOO]~ 236.12922
[M]* 177.11482

Data sourced from PubChem[1]

Experimental *H NMR and 3C NMR data for 3-(Oxan-4-yl)aniline were not found in the
surveyed literature. For definitive structural elucidation and confirmation, it is recommended
that researchers acquire experimental NMR data.

Experimental IR spectroscopic data for 3-(Oxan-4-yl)aniline is not available in the provided
search results. This analysis would typically be used to identify functional groups present in the
molecule, such as the N-H stretches of the aniline amine group and C-O stretches of the oxane
ring.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and spectroscopic
characterization of 3-(Oxan-4-yl)aniline are not extensively documented in the available
literature. However, a general workflow for the synthesis and analysis of such a compound can
be proposed.

The synthesis of 3-(Oxan-4-yl)aniline would likely involve the coupling of a protected aniline
derivative with an oxane-containing building block, followed by deprotection. The
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characterization of the final product would follow a standard analytical workflow to confirm its
identity and purity.

Spectroscopic Analysis

Mass Spectrometry (MS)
Synthesis Final Characterization

Starting Materials Chenmical Reaction Reaction Work-up Purification (e.g., Chromatography) NMR Spectroscopy (H, C) Data Analysis & i |—>|r ized 3-(Oxan-4-yl)anil

Click to download full resolution via product page

Caption: General workflow for the synthesis and spectroscopic characterization of a chemical
compound.

This generalized workflow highlights the key stages from starting materials to the fully
characterized final product. The synthesis phase involves the chemical reaction followed by
work-up and purification. The purified compound is then subjected to various spectroscopic
analyses, including Mass Spectrometry, NMR, and IR, to confirm its structure and purity. The
final step involves the analysis and interpretation of this data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Physicochemical Data of 3-(Oxan-4-
yhaniline: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3089888#spectroscopic-data-nmr-ir-ms-of-3-oxan-4-
yl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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